Cas no 885229-41-4 (1-(2-chloro-5-thiazolyl)-Ethanone)

1-(2-chloro-5-thiazolyl)-Ethanone structure

885229-41-4 structure

Product Name:1-(2-chloro-5-thiazolyl)-Ethanone

CAS No:885229-41-4

MF:C₅H₄ClNOS

MW:161.609358787537

MDL:MFCD11847548

CID:1120452

PubChem ID:51777311

Update Time:2024-10-26

1-(2-chloro-5-thiazolyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(2-chloro-5-thiazolyl)-Ethanone
- 1-(2-chloro-1,3-thiazol-5-yl)ethanone
- 1-(2-chlorothiazol-5-yl)ethanone
- 1-(2-Chloro-thiazol-5-yl)-ethanone
- 1-(2-Chloro-5-thiazolyl)ethanone (ACI)
- 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-one
- 5-Acetyl-2-chlorothiazole
- 1-(2-Chloro-5-thiazolyl)ethanone
- F13142
- DTXSID601303182
- MFCD11847548
- SCHEMBL2057950
- 885229-41-4
- FEFASRDHSOUVEG-UHFFFAOYSA-N
- AKOS024052062
- AS-47297
- SY244222
- EN300-66129
- CS-0060854
- DB-300401
- MDL： MFCD11847548
- Inchi： 1S/C5H4ClNOS/c1-3(8)4-2-7-5(6)9-4/h2H,1H3
- InChI Key： FEFASRDHSOUVEG-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CN=C(Cl)S1

Computed Properties

Exact Mass: 160.9702126g/mol
Monoisotopic Mass: 160.9702126g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 58.2Å²

1-(2-chloro-5-thiazolyl)-Ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LM325-200mg	1-(2-chloro-5-thiazolyl)-Ethanone	885229-41-4	98%	200mg	201.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LM325-50mg	1-(2-chloro-5-thiazolyl)-Ethanone	885229-41-4	98%	50mg	89.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LM325-1g	1-(2-chloro-5-thiazolyl)-Ethanone	885229-41-4	98%	1g	739.0CNY	2021-07-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD446313-250mg	1-(2-Chlorothiazol-5-yl)ethanone	885229-41-4	98%	250mg	￥47.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD446313-1g	1-(2-Chlorothiazol-5-yl)ethanone	885229-41-4	98%	1g	￥181.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD446313-5g	1-(2-Chlorothiazol-5-yl)ethanone	885229-41-4	98%	5g	￥903.0	2024-04-17
Chemenu	CM363697-1g	1-(2-Chlorothiazol-5-yl)ethanone	885229-41-4	95%+	1g	$101	2022-12-31
Chemenu	CM363697-5g	1-(2-Chlorothiazol-5-yl)ethanone	885229-41-4	95%+	5g	$354	2022-12-31
abcr	AB470033-1 g	1-(2-Chloro-1,3-thiazol-5-yl)ethanone; .	885229-41-4		1g	€144.50	2023-04-21
eNovation Chemicals LLC	D961192-5g	1-(2-Chlorothiazol-5-yl)ethanone	885229-41-4	95%	5g	$175	2024-06-06

1-(2-chloro-5-thiazolyl)-Ethanone Production Method

Production Method 1

53159-71-0

885229-41-4

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; rt → -10 °C; 1 h, -10 °C; 30 min, -10 °C
1.2 Reagents: Sodium chloride , Copper sulfate Solvents: Water ; 40 min, -10 °C; 30 min, -10 °C; 1 h, 60 °C

Reference

Second generation of thiazolylmannosides, FimH antagonists for E. coli-induced Crohn's disease

Chalopin, T.; et al, Organic & Biomolecular Chemistry, 2016, 14(16), 3913-3925

Production Method 2

96818-59-6

885229-41-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 15 min, 20 °C
1.2 Reagents: Triethylamine ; 5 h, 55 °C
1.3 Solvents: Water ; 40 min, rt
2.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; rt → -10 °C; 1 h, -10 °C; 30 min, -10 °C
2.2 Reagents: Sodium chloride , Copper sulfate Solvents: Water ; 40 min, -10 °C; 30 min, -10 °C; 1 h, 60 °C

Reference

Second generation of thiazolylmannosides, FimH antagonists for E. coli-induced Crohn's disease

Chalopin, T.; et al, Organic & Biomolecular Chemistry, 2016, 14(16), 3913-3925

Production Method 3

4637-24-5

885229-41-4

Reaction Conditions

1.1 Solvents: Dichloromethane ; 4 h, 50 °C
2.1 Solvents: Tetrahydrofuran ; 15 min, 20 °C
2.2 Reagents: Triethylamine ; 5 h, 55 °C
2.3 Solvents: Water ; 40 min, rt
3.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; rt → -10 °C; 1 h, -10 °C; 30 min, -10 °C
3.2 Reagents: Sodium chloride , Copper sulfate Solvents: Water ; 40 min, -10 °C; 30 min, -10 °C; 1 h, 60 °C

Reference

Second generation of thiazolylmannosides, FimH antagonists for E. coli-induced Crohn's disease

Chalopin, T.; et al, Organic & Biomolecular Chemistry, 2016, 14(16), 3913-3925